![molecular formula C19H21F3N2O2S B4266563 1-[(2,4-dimethylphenyl)sulfonyl]-4-[3-(trifluoromethyl)phenyl]piperazine](/img/structure/B4266563.png)
1-[(2,4-dimethylphenyl)sulfonyl]-4-[3-(trifluoromethyl)phenyl]piperazine
Overview
Description
1-[(2,4-dimethylphenyl)sulfonyl]-4-[3-(trifluoromethyl)phenyl]piperazine, also known as DTBZ, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a piperazine derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In
Mechanism of Action
1-[(2,4-dimethylphenyl)sulfonyl]-4-[3-(trifluoromethyl)phenyl]piperazine works by selectively binding to VMAT2, which is primarily found in neurons and endocrine cells. This binding inhibits the transport of monoamine neurotransmitters into vesicles, leading to a decrease in their release into the synapse. This mechanism of action makes this compound a valuable tool for studying the role of monoamine neurotransmitters in various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of monoamine neurotransmitter release, the modulation of synaptic plasticity, and the regulation of insulin secretion. These effects make it a valuable tool for studying various biological processes, including neuronal signaling, endocrine function, and metabolic regulation.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 1-[(2,4-dimethylphenyl)sulfonyl]-4-[3-(trifluoromethyl)phenyl]piperazine in lab experiments is its selectivity for VMAT2, which allows for precise manipulation of monoamine neurotransmitter release. Additionally, this compound has been shown to have low toxicity and high stability, making it a reliable tool for long-term studies. However, one of the limitations of using this compound is its relatively high cost and the complexity of its synthesis, which can limit its accessibility for some researchers.
Future Directions
Despite the extensive research on 1-[(2,4-dimethylphenyl)sulfonyl]-4-[3-(trifluoromethyl)phenyl]piperazine, there are still many areas where its potential applications have yet to be fully explored. Some of the future directions for research include the development of new this compound analogs with improved selectivity and potency, the investigation of this compound's role in the regulation of other neurotransmitters and hormones, and the exploration of its potential therapeutic applications in various diseases and disorders.
In conclusion, this compound is a valuable tool for studying various biological processes, particularly those related to monoamine neurotransmitter transport and release. Its selectivity, stability, and low toxicity make it a reliable tool for long-term studies, and its potential applications in various diseases and disorders make it an exciting area for future research.
Scientific Research Applications
1-[(2,4-dimethylphenyl)sulfonyl]-4-[3-(trifluoromethyl)phenyl]piperazine has been widely used in scientific research as a tool for studying various biological processes. One of its primary applications is in the study of vesicular monoamine transporters (VMATs), which are responsible for the transport of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine. This compound has been shown to selectively bind to VMAT2, making it a valuable tool for studying the function of these transporters in various biological systems.
properties
IUPAC Name |
1-(2,4-dimethylphenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F3N2O2S/c1-14-6-7-18(15(2)12-14)27(25,26)24-10-8-23(9-11-24)17-5-3-4-16(13-17)19(20,21)22/h3-7,12-13H,8-11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAKHKPZMTGBZIC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F3N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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